Cas no 36519-17-2 (4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI))

• Product Name: 4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI)
• CAS No: 36519-17-2
• MF: C₁₅H₁₇N₅O₈
• MW: 395.324183225632
• CID: 318390
• PubChem ID: 135459442
• Update Time: 2025-04-19

4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,1,7-dihydro-7-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- (9CI)
• [3,4-diacetyloxy-5-(4-oxo-1H-imidazo[4,5-d]triazin-7-yl)oxolan-2-yl]methyl acetate
• 2',3',5'-tri-O-(acetyl)-2-azainosine
• 7-(2,3,5-tri-o-acetylpentofuranosyl)-1,7-dihydro-4h-imidazo[4,5-d][1,2,3]triazin-4-one
• AC1L6IOC
• AC1Q6N1S
• AR-1H2662
• NSC158897
• 36519-17-2
• DTXSID20303525
• NSC-158897

• Inchi： 1S/C15H17N5O8/c1-6(21)25-4-9-11(26-7(2)22)12(27-8(3)23)15(28-9)20-5-16-10-13(20)17-19-18-14(10)24/h5,9,11-12,15H,4H2,1-3H3,(H,17,18,24)
• InChI Key： JKAKQPGSRIYHDO-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)C(C(C1N1C=NC2C(NN=NC1=2)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 395.10781
• Monoisotopic Mass: 395.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.71
• Boiling Point: 607.5°C at 760 mmHg
• Flash Point: 321.2°C
• Refractive Index: 1.694
• PSA: 159.77
• LogP: -1.16150